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Compound of Interest

Compound Name:
2-Chloro-4-methylpyridine-3-

carbonitrile

Cat. No.: B1355596 Get Quote

Essential Safety and Handling Guide for 2-
Chloro-4-methylpyridine-3-carbonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Chloro-4-methylpyridine-3-carbonitrile (CAS No. 65169-38-2). Adherence to these

procedures is critical for ensuring laboratory safety and proper disposal.
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Property Value

Chemical Name 2-Chloro-4-methylpyridine-3-carbonitrile

CAS Number 65169-38-2

Molecular Formula C₇H₅ClN₂

Molecular Weight 152.58 g/mol

Appearance Solid (usually white to off-white)[1]

Boiling Point 286.365 °C at 760 mmHg[2]

Flash Point 126.989 °C[2]

Solubility

Low solubility in water. Soluble in some common

organic solvents like dichloromethane and

chloroform.[1]

Signal Word Warning[3]

Hazard Statements

Harmful if swallowed (H302).[3] Causes skin

irritation (H315).[3] Causes serious eye irritation

(H319).[3] May cause respiratory irritation

(H335).[3]

Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls:

Always handle 2-Chloro-4-methylpyridine-3-carbonitrile in a well-ventilated area,

preferably within a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[4]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield.[5][6]
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Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for any

signs of degradation before use.[5]

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger

quantities or when there is a risk of splashing, consider additional protective clothing.[5]

Respiratory Protection: If working outside of a fume hood or if dust/vapors are generated,

use a NIOSH-approved respirator with an appropriate cartridge.[4]

3. Handling Procedures:

Avoid breathing dust, fumes, gas, mist, or vapors.[3][7]

Avoid contact with skin and eyes.[7]

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[7]

Wash hands thoroughly after handling.[7]

4. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

Keep away from heat, sparks, and open flames.[6]

The material is light-sensitive and should be stored accordingly.[2]

Disposal Plan
1. Waste Collection:

Collect all waste containing 2-Chloro-4-methylpyridine-3-carbonitrile in a designated,

properly labeled, and sealed container.

This includes any contaminated PPE, absorbent materials from spills, and empty containers.

2. Disposal Method:
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Dispose of the chemical waste through a licensed and approved waste disposal company.[3]

[4][7]

Do not dispose of it down the drain or in the regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures: First Aid
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[3]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If skin irritation persists, get medical advice/attention.[3]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact

lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[3]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor immediately.[3]
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Safe Handling Workflow for 2-Chloro-4-methylpyridine-3-carbonitrile

Preparation

Handling

Post-Handling

Emergency Response

Review SDS

Ensure Engineering Controls
(Fume Hood, Eyewash)

Don Appropriate PPE

Weigh/Transfer in Fume Hood

Perform Experiment

Decontaminate Work Area

Dispose of Waste Properly

Remove PPE

Wash Hands Thoroughly

Spill

Follow First Aid Procedures

Exposure

Notify Supervisor

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Chloro-4-methylpyridine-3-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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